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Compound of Interest

Compound Name: Bucillamine

Cat. No.: B1668017 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling of Bucillamine, including operational and disposal plans,

to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and Safe
Handling
When working with Bucillamine, adherence to proper safety protocols is crucial to minimize

exposure and ensure personal safety. The following personal protective equipment is

recommended.[1]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

fume hood, to avoid inhalation of dust or vapors.[2][3] Appropriate exhaust ventilation should be

in place where dust can be generated.[2]

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to protect

against splashes.[1][4] In situations with a higher risk of splashing, a face shield should be

used for full facial protection.[5]

Skin Protection:

Gloves: Wear impervious disposable gloves, such as nitrile gloves.[3] It is advisable to use

two layers of gloves.[3] Change gloves immediately if they become contaminated.
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Lab Coat/Gown: A lab coat or a long-sleeved gown should be worn to prevent skin contact.

[6] Gowns should be disposable and close in the back.[6]

Clothing: Wear impervious protective clothing to avoid skin contact.[3]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable levels, or during activities with a high potential for aerosol generation (like large

spills), a NIOSH-approved respirator should be used.[5][6] A surgical mask does not offer

adequate protection.[5]

Hygiene Measures: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after

handling Bucillamine and before breaks.[1] Contaminated clothing should be removed and

washed before reuse.[1]

Bucillamine Properties and Hazards
Below is a summary of key quantitative data for Bucillamine.

Property Value Reference

Molecular Formula C7H13NO3S2 [2][7]

Molecular Weight 223.31 g/mol [7][8]

CAS Number 65002-17-7 [7][9]

Melting Point 119-123°C [7]

Flash Point 218.7±28.7 °C [10]

Solubility
Soluble in Ethanol and

Methanol
[7]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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Toxic by inhalation, in contact with skin, and if swallowed.[10]

Experimental Workflow: Handling a Bucillamine
Spill
The following diagram outlines the procedural steps for safely managing a Bucillamine spill in

a laboratory setting.
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Bucillamine Spill Response Workflow

Initial Response

Assessment & PPE

Containment & Cleanup

Disposal & Decontamination

1. Evacuate Immediate Area

2. Alert Colleagues and Supervisor

3. Isolate the Spill Area

4. Assess the Spill Size and Risk

5. Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator if needed)

6. Contain the Spill
(Use absorbent material)

7. Clean the Spill Area
(Sweep or vacuum solid, use appropriate decontaminant)

8. Collect Waste in a Labeled, Sealed Container

9. Dispose of Waste According to Institutional and Local Regulations

10. Decontaminate Reusable Equipment and Surfaces

11. Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Bucillamine Spill Response Workflow
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First Aid Measures
Immediate first aid is critical in the event of exposure.[9]

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes while removing contaminated clothing.[1][9] Seek medical attention if

irritation persists.[9]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][9] Remove contact lenses if present and

easy to do.[9] Seek immediate medical attention.[1]

If inhaled: Move the person to fresh air.[1][9] If breathing is difficult, give oxygen.[1] Seek

medical attention.[9]

If swallowed: Do NOT induce vomiting.[1] Wash out the mouth with water.[9] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Storage and Disposal Plan
Storage: Store Bucillamine in a tightly closed container in a cool, dry, and well-ventilated area.

[1] It is recommended to store it long-term at -20°C.[1][7] Keep it away from incompatible

substances such as strong oxidizing agents.[1]

Disposal: Dispose of Bucillamine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[11] It should not be released into

the environment.[9]

General Disposal Procedure for Unused Medication:

Remove the Bucillamine from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[12][13]

This makes the drug less appealing to children and pets.[13]

Place the mixture in a sealed container, such as a plastic bag.[12][13]

Dispose of the sealed container in the household trash.[12]
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For empty containers, scratch out all personal information on the label to protect privacy

before recycling or discarding.[12]

For larger quantities or in an institutional setting, contact your environmental health and safety

(EHS) department for guidance on proper disposal procedures, which may include incineration.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. Page loading... [wap.guidechem.com]

3. labeling.pfizer.com [labeling.pfizer.com]

4. hartmann.info [hartmann.info]

5. pppmag.com [pppmag.com]

6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

7. usbio.net [usbio.net]

8. Bucillamine - Wikipedia [en.wikipedia.org]

9. combi-blocks.com [combi-blocks.com]

10. Bucillamine | CAS#:65002-17-7 | Chemsrc [chemsrc.com]

11. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

12. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

13. fda.gov [fda.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bucillamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668017#personal-protective-equipment-for-
handling-bucillamine]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1668017?utm_src=pdf-custom-synthesis
https://aksci.com/sds/K055_SDS.pdf
https://wap.guidechem.com/msds/65002-17-7.html
https://labeling.pfizer.com/ShowLabeling.aspx?id=17176
https://www.hartmann.info/en-corp/topic/mission-infection-prevention/2020/correct-handling-of-ppe
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.usbio.net/biochemicals/005046/Bucillamine/data-sheet
https://en.wikipedia.org/wiki/Bucillamine
https://www.combi-blocks.com/msds/QC-0419.pdf
https://www.chemsrc.com/en/cas/65002-17-7_1026713.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1668017#personal-protective-equipment-for-handling-bucillamine
https://www.benchchem.com/product/b1668017#personal-protective-equipment-for-handling-bucillamine
https://www.benchchem.com/product/b1668017#personal-protective-equipment-for-handling-bucillamine
https://www.benchchem.com/product/b1668017#personal-protective-equipment-for-handling-bucillamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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